Cas no 78888-05-8 (Benzenamine, 4-butyl-N-phenyl-)

• Product Name: Benzenamine, 4-butyl-N-phenyl-
• CAS No: 78888-05-8
• MF: C₁₆H₁₉N
• MW: 225.328764200211
• CID: 1794782
• PubChem ID: 11276180
• Update Time: 2025-04-21

Benzenamine, 4-butyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-butyl-N-phenyl-
• 4-butyl-N-phenylaniline
• N-phenyl-p-normalbutylaniline
• SB79550
• 78888-05-8
• DTXSID80460921
• DB-106684
• (4-butylphenyl)phenylamine
• SCHEMBL2539187
• YXHPHOIIKDVNPT-UHFFFAOYSA-N

• Inchi： 1S/C16H19N/c1-2-3-7-14-10-12-16(13-11-14)17-15-8-5-4-6-9-15/h4-6,8-13,17H,2-3,7H2,1H3
• InChI Key： YXHPHOIIKDVNPT-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)C1C=CC(=CC=1)CCCC

Computed Properties

• Exact Mass: 225.151749610g/mol
• Monoisotopic Mass: 225.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 12Ų